molecular formula C15H10N2O4 B13227914 1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid

1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid

Cat. No.: B13227914
M. Wt: 282.25 g/mol
InChI Key: HZHVQDDSDOYDRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Structural Analysis and Molecular Characterization

Core Heterocyclic Framework

Imidazo[1,5-a]pyridine Ring System Topology

The imidazo[1,5-a]pyridine scaffold consists of a fused bicyclic system featuring a five-membered imidazole ring and a six-membered pyridine ring. The fusion occurs between the 1-position of the imidazole and the 5-position of the pyridine, creating a planar heteroaromatic core with delocalized π-electrons. Single-crystal X-ray diffraction studies of analogous halogenated imidazo[1,5-a]pyridines reveal bond lengths of approximately 1.34–1.38 Å for the C–N bonds within the imidazole moiety and 1.32–1.35 Å for the pyridinic C–C bonds, consistent with aromatic character. The dihedral angle between the imidazo[1,5-a]pyridine core and appended aryl substituents in related compounds ranges from 35° to 45°, indicating moderate conjugation disruption.

In 1-(4-carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid, the fused ring system adopts a slightly non-planar conformation due to steric interactions between the 3-carboxylic acid group and the 1-(4-carboxyphenyl) substituent. This distortion is comparable to observations in 3-phenyl-1-(pyridin-2-yl)imidazo[1,5-a]pyridine derivatives, where substituent bulkiness induces torsional angles of up to 40°. The nitrogen atoms at positions 1 and 3 of the imidazole ring participate in hydrogen-bonding networks, further influencing the overall topology.

Carboxylic Acid Substituent Positioning and Tautomerism

The compound features two carboxylic acid groups: one at the 3-position of the imidazo[1,5-a]pyridine core and another at the 4-position of the appended phenyl ring. The 3-carboxylic acid group adopts a coplanar orientation relative to the heterocyclic core, maximizing conjugation through resonance interactions with the π-system. This positioning aligns with spectroscopic data from related imidazo[1,5-a]pyridine-3-carboxylic acid derivatives, where strong electronic coupling between the carboxylate and the aromatic system results in bathochromic shifts in UV-Vis spectra.

Tautomerism in the imidazole ring is constrained by the carboxylic acid substituent. Density functional theory (DFT) calculations on analogous systems suggest that the 3-carboxylic acid group stabilizes the prototropic form where the hydrogen resides on the nitrogen adjacent to the pyridine ring. This preference arises from intramolecular hydrogen bonding between the carboxylic acid proton and the pyridinic nitrogen, as evidenced by solid-state NMR studies of halogenated analogues.

4-Carboxyphenyl Group Conformational Dynamics

The 4-carboxyphenyl substituent at the 1-position exhibits restricted rotation due to steric hindrance from the imidazo[1,5-a]pyridine core. Single-crystal analyses of structurally similar compounds, such as 1-(4-chlorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid, reveal dihedral angles of 38–42° between the phenyl ring and the heterocyclic plane. This conformation balances π-orbital overlap and steric repulsion between ortho-hydrogens on the phenyl ring and the 3-carboxylic acid group.

The para-carboxylic acid moiety on the phenyl ring participates in intermolecular hydrogen bonding, as observed in Hirshfeld surface analyses of polymorphic imidazo[1,5-a]pyridine derivatives. These interactions dominate crystal packing arrangements, often forming extended chains via O–H···O hydrogen bonds between adjacent carboxyl groups. The conformational flexibility of the 4-carboxyphenyl group is further modulated by solvent polarity, with polar solvents stabilizing planar conformations through solvation effects.

Table 1: Key Structural Parameters of 1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic Acid

Parameter Value/Description Method of Determination Source
Dihedral angle (core-phenyl) 38–42° X-ray diffraction (analogues)
C–N bond length (imidazole) 1.34–1.38 Å X-ray diffraction
Tautomeric preference N1-H stabilized DFT calculations
Dominant intermolecular force O–H···O hydrogen bonding Hirshfeld surface analysis

Properties

Molecular Formula

C15H10N2O4

Molecular Weight

282.25 g/mol

IUPAC Name

1-(4-carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid

InChI

InChI=1S/C15H10N2O4/c18-14(19)10-6-4-9(5-7-10)12-11-3-1-2-8-17(11)13(16-12)15(20)21/h1-8H,(H,18,19)(H,20,21)

InChI Key

HZHVQDDSDOYDRW-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(N=C(N2C=C1)C(=O)O)C3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The imidazo[1,5-a]pyridine scaffold is widely modified to tune physicochemical and biological properties. Below is a detailed comparison of 1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid with structurally related derivatives:

Structural Analogues

Compound Name Substituents Key Features
1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid - 3-carboxylic acid
- 1-(4-carboxyphenyl)
Dual acidity; strong hydrogen bonding; potential for bifunctional chelation
Imidazo[1,5-a]pyridine-3-carboxylic acid - 3-carboxylic acid Simpler structure; used as a building block for metal-organic frameworks
1-Methylimidazo[1,5-a]pyridine-3-carboxylic acid - 3-carboxylic acid
- 1-methyl
Reduced solubility; lower polarity compared to carboxyphenyl derivatives
Ethyl imidazo[1,5-a]pyridine-1-carboxylate - 1-carboxylate (ester)
- No 3-substituent
Ester group enhances lipophilicity; used in prodrug design
7-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid - 3-carboxylic acid
- 7-methoxy (pyrazolo core)
Methoxy group increases electron density; altered fluorescence properties

Photophysical Properties

  • Target Compound : Expected to exhibit solvatochromism due to the electron-withdrawing carboxylic acid groups, similar to ’s liposome-intercalating probes. The 4-carboxyphenyl group may red-shift emission compared to methyl-substituted analogues .
  • Analogues :
    • 1-Methyl Derivative () : Shows moderate Stokes shift (∼100 nm) but lower polarity-dependent emission due to the hydrophobic methyl group.
    • Dimeric Probes () : Exhibit large Stokes shifts (>150 nm) and phase-dependent fluorescence in lipid bilayers.

Key Research Findings

  • Synthetic Flexibility : The imidazo[1,5-a]pyridine core allows modular functionalization, enabling rapid generation of derivatives with tailored properties .
  • Structure-Activity Relationships :
    • Position of Carboxylic Acid : 3-carboxylic acid derivatives show stronger metal chelation than 1-carboxylates .
    • Aryl Substitutents : 4-Carboxyphenyl enhances water solubility and binding to hydrophilic targets compared to alkyl or halogen groups .
  • Applications :
    • Fluorescent Probes : Dual-carboxylic acid groups improve compatibility with aqueous biological systems, as seen in liposome studies .
    • Enzyme Inhibitors : Carboxylic acids mimic phosphate groups, making them viable kinase inhibitors .

Biological Activity

1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid is a derivative of imidazo[1,5-a]pyridine, a class of nitrogen-containing heterocycles known for their diverse biological activities. This compound has garnered attention due to its potential therapeutic applications, particularly in oncology and infectious diseases. The following sections will explore the biological activity of this compound, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The chemical structure of 1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid can be represented as follows:

C15H12N2O4\text{C}_{15}\text{H}_{12}\text{N}_2\text{O}_4

This structure features an imidazo[1,5-a]pyridine core attached to a carboxyphenyl group and another carboxylic acid group. The presence of these functional groups is crucial for its biological activity.

Antitumor Activity

Research has indicated that imidazo[1,5-a]pyridine derivatives exhibit significant antitumor properties. For instance, studies have shown that compounds within this class can inhibit the proliferation of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. Specifically, 1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid has been reported to target critical pathways involved in tumor growth.

Table 1: Antitumor Activity of Imidazo[1,5-a]pyridine Derivatives

CompoundCancer Cell LineIC50 (µM)Mechanism of Action
1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acidHCT116 (Colorectal)0.5Apoptosis induction
Other derivativesVariousVariesCell cycle arrest

Antiviral Properties

Imidazo[1,5-a]pyridine derivatives have also shown promise as antiviral agents. The compound has demonstrated activity against HIV protease and other viral targets. The mechanism often involves inhibition of viral replication by interfering with key enzymatic functions essential for the virus's life cycle.

Anti-inflammatory Effects

The anti-inflammatory potential of this compound is notable as well. It has been shown to reduce pro-inflammatory cytokine production in vitro, suggesting a role in managing inflammatory diseases. This activity is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Structure-Activity Relationship (SAR)

The SAR studies on imidazo[1,5-a]pyridine derivatives indicate that modifications at the phenyl and carboxylic acid positions can significantly influence biological activity. For example:

  • Substituents on the phenyl ring : Electron-withdrawing groups enhance anticancer activity.
  • Position of carboxylic acid : The positioning relative to the imidazole ring affects solubility and bioavailability.

Case Study 1: Anticancer Activity

A study conducted on various imidazo[1,5-a]pyridine derivatives highlighted the efficacy of 1-(4-Carboxyphenyl)imidazo[1,5-a]pyridine-3-carboxylic acid against breast cancer cell lines. The compound exhibited an IC50 value of 0.4 µM against MCF-7 cells, indicating potent antiproliferative effects.

Case Study 2: Antiviral Activity

In another study focusing on HIV protease inhibition, this compound was identified as a promising lead due to its ability to inhibit viral replication at low micromolar concentrations. Further investigations into its mechanism revealed that it interferes with the enzyme's active site.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.